Octadecane
Octadecane
N-octadecane is a colorless liquid. (NTP, 1992)
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
Octadecane is a natural product found in Camellia sinensis, Vanilla madagascariensis, and other organisms with data available.
Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite.
Octadecane is a natural product found in Camellia sinensis, Vanilla madagascariensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
593-45-3
VCID:
VC21279162
InChI:
InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCC
Molecular Formula:
C18H38
Molecular Weight:
254.5 g/mol
Octadecane
CAS No.: 593-45-3
Cat. No.: VC21279162
Molecular Formula: C18H38
Molecular Weight: 254.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | N-octadecane is a colorless liquid. (NTP, 1992) Octadecane is a straight-chain alkane carrying 18 carbon atoms. It has a role as a bacterial metabolite and a plant metabolite. Octadecane is a natural product found in Camellia sinensis, Vanilla madagascariensis, and other organisms with data available. |
|---|---|
| CAS No. | 593-45-3 |
| Molecular Formula | C18H38 |
| Molecular Weight | 254.5 g/mol |
| IUPAC Name | octadecane |
| Standard InChI | InChI=1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3 |
| Standard InChI Key | RZJRJXONCZWCBN-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC |
| Boiling Point | 601 °F at 760 mmHg (NTP, 1992) Boiling point equals 601 °F 316 °C 316.00 to 317.00 °C. @ 760.00 mm Hg |
| Colorform | Needles from alcohol, ether-methanol Colorless liquid |
| Flash Point | 212 °F (NTP, 1992) Flash point equals 212 °F 166 °C (331 °F) - closed cup |
| Melting Point | 82.9 °F (NTP, 1992) [CAMEO] 82 °F 28.17 °C 28 °C |
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